molecular formula C5H3Cl2F3N4 B8639446 2,4-Dichloro-6-(2,2,2-trifluoroethylamino)-s-triazine

2,4-Dichloro-6-(2,2,2-trifluoroethylamino)-s-triazine

Cat. No. B8639446
M. Wt: 247.00 g/mol
InChI Key: GUHJUSRSNANUQP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,4-Dichloro-6-(2,2,2-trifluoroethylamino)-s-triazine is a useful research compound. Its molecular formula is C5H3Cl2F3N4 and its molecular weight is 247.00 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,4-Dichloro-6-(2,2,2-trifluoroethylamino)-s-triazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,4-Dichloro-6-(2,2,2-trifluoroethylamino)-s-triazine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2,4-Dichloro-6-(2,2,2-trifluoroethylamino)-s-triazine

Molecular Formula

C5H3Cl2F3N4

Molecular Weight

247.00 g/mol

IUPAC Name

4,6-dichloro-N-(2,2,2-trifluoroethyl)-1,3,5-triazin-2-amine

InChI

InChI=1S/C5H3Cl2F3N4/c6-2-12-3(7)14-4(13-2)11-1-5(8,9)10/h1H2,(H,11,12,13,14)

InChI Key

GUHJUSRSNANUQP-UHFFFAOYSA-N

Canonical SMILES

C(C(F)(F)F)NC1=NC(=NC(=N1)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

166 g (0.9 mol) of cyanuric chloride were dissolved in 1 liter of warm acetone, the solution was filtered off from the small quantity of insoluble substance, and a solution of 90 g (0.9 mol) of 2,2,2-trifluoroethylamine in 101 g (1.0 mol) of triethylamine was added dropwise at 0° to 5° C., while stirring and cooling with ice. The mixture was stirred for some time, approx. 1 liter of water was added, and the crystals which had formed were filtered off under suction. After the product had been dried, 100 g (=45% of theory) of 2,4-dichloro-6-(2,2,2-trifluoroethylamino)-s-triazine of melting point 115° to 118° C. were obtained.
Quantity
166 g
Type
reactant
Reaction Step One
Quantity
1 L
Type
solvent
Reaction Step One
Quantity
90 g
Type
reactant
Reaction Step Two
Quantity
101 g
Type
reactant
Reaction Step Two
Name
Quantity
1 L
Type
reactant
Reaction Step Three

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